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Compound of Interest

Compound Name: Jun12682

Cat. No.: B15137177 Get Quote

For Immediate Reference by Laboratory Professionals

This document provides critical safety, handling, and disposal protocols for Jun12682, an

experimental antiviral medication being investigated for its potential against COVID-19.[1] As a

potent inhibitor of the SARS-CoV-2 papain-like protease (PLpro), this compound requires

careful management in a laboratory setting to ensure personnel safety and environmental

protection.[1][2]

Hazard Identification and Safety Precautions
Jun12682 is classified as harmful if swallowed and very toxic to aquatic life with long-lasting

effects.[3] Adherence to the following safety measures is mandatory.

Personal Protective Equipment (PPE):

Equipment Specification

Eye Protection Safety goggles with side-shields

Hand Protection Protective gloves

Body Protection Impervious clothing

Respiratory Protection Suitable respirator

Data sourced from the Jun12682 Material Safety Data Sheet.[3]
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Handling and Storage:

Proper handling and storage are crucial to maintain the integrity of Jun12682 and the safety of

laboratory personnel.

Condition Specification

Handling

Avoid inhalation, and contact with eyes and

skin. Prevent dust and aerosol formation. Use

only in areas with adequate exhaust ventilation.

[3]

Storage (Powder)
-20°C in a tightly sealed container in a cool,

well-ventilated area.[3]

Storage (in Solvent)
-80°C in a tightly sealed container in a cool,

well-ventilated area.[3]

General
Keep away from direct sunlight and sources of

ignition.[3]

Data sourced from the Jun12682 Material Safety Data Sheet.[3]

Disposal Procedures
The primary disposal directive for Jun12682 is to dispose of contents and container to an

approved waste disposal plant.[3] This ensures that the compound, which is highly toxic to

aquatic life, does not enter the environment.[3]

Step-by-Step Disposal Protocol:

Segregation: Keep Jun12682 waste separate from other laboratory waste streams.

Containment: Ensure waste containers are clearly labeled, tightly sealed, and appropriate for

chemical waste.

Collection: Arrange for collection by a licensed and approved hazardous waste disposal

company.
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Documentation: Maintain all records of waste disposal in accordance with institutional and

regulatory requirements.

Emergency and First Aid Measures
In the event of exposure, immediate and appropriate first aid is critical.

Exposure Route First Aid Protocol

If Swallowed
Call a POISON CENTER or doctor/physician if

you feel unwell. Rinse mouth.[3]

Eye Contact

Remove contact lenses, locate an eye-wash

station, and flush eyes immediately with large

amounts of water. Separate eyelids to ensure

adequate flushing. Call a physician promptly.[3]

Skin Contact

Rinse skin thoroughly with large amounts of

water. Remove contaminated clothing and

shoes and call a physician.[3]

Inhalation

Immediately move the individual to fresh air. If

breathing is difficult, administer cardiopulmonary

resuscitation (CPR).[3]

Data sourced from the Jun12682 Material Safety Data Sheet.[3]

Visualized Workflows
To further clarify procedural flows, the following diagrams illustrate the standard operating

procedure for handling and the mandatory disposal pathway for Jun12682.
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Safe Handling Workflow

Preparation:
Don appropriate PPE

Handling:
Weigh/aliquot in ventilated area

Storage:
Store at correct temperature

Cleanup:
Decontaminate work surfaces

Disposal Pathway

Collect Jun12682 Waste

Label as Hazardous Chemical Waste

Seal in Approved Container

Transfer to Approved Waste Disposal Plant

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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